Cas no 53865-58-0 (methyl 4-[(phenylcarbamoyl)amino]benzoate)
53865-58-0 structure
Product Name:methyl 4-[(phenylcarbamoyl)amino]benzoate
CAS No:53865-58-0
MF:C15H14N2O3
MW:270.283263683319
CID:939273
PubChem ID:350290
Update Time:2025-04-19
methyl 4-[(phenylcarbamoyl)amino]benzoate Chemical and Physical Properties
Names and Identifiers
-
- methyl 4-[(phenylcarbamoyl)amino]benzoate
- methyl 4-(phenylcarbamoylamino)benzoate
- 4-(3-phenylureido)benzoic acid methyl ester
- 4-(N'-Phenyl-ureido)-benzoesaeure-methylester
- 4-(N'-phenyl-ureido)-benzoic acid methyl ester
- AC1L6VYH
- HMS1540K06
- methyl 4-[(anilinocarbonyl)amino]benzoate
- NSC509297
- Oprea1_195755
- SureCN4112603
- TimTec1_002338
- DTXSID80325501
- NSC-509297
- BRD-K73340063-001-01-9
- AKOS003000850
- SCHEMBL4112603
- DA-32531
- 53865-58-0
-
- Inchi: 1S/C15H14N2O3/c1-20-14(18)11-7-9-13(10-8-11)17-15(19)16-12-5-3-2-4-6-12/h2-10H,1H3,(H2,16,17,19)
- InChI Key: FFIFKLISGYQJIC-UHFFFAOYSA-N
- SMILES: O(C)C(C1C=CC(=CC=1)NC(NC1C=CC=CC=1)=O)=O
Computed Properties
- Exact Mass: 270.10052
- Monoisotopic Mass: 270.10044231g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 332
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 67.4Ų
Experimental Properties
- PSA: 67.43
- LogP: 3.26320
methyl 4-[(phenylcarbamoyl)amino]benzoate Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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